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The table below summarizes the key experimental findings for TCQA, highlighting its multi-target potential

across different biological systems [1].

Cell / Tissue
Type

Experimental Model Key Effects of TCQA
Major Signaling
Pathways / Genes
Involved

Neuronal Cells Human neural stem cells

(hNSCs), Human
neuroblastoma SH-SY5Y,

Senescence-accelerated
mouse-prone 8 (SAMP8)

model

Stimulated neuronal

differentiation; Accelerated
ATP production; Ameliorated

age-related decline in
learning and memory

BMP pathway;

Genes associated
with neurogenesis

and ATP processes

Pigment & Hair
Follicle Cells

Human melanocytes,

Human dermal papilla
(hDP) cells, Male C3H mice

Promoted hair growth;

Induced hair pigmentation;
Triggered anagen phase of

hair cycle

Wnt/β-catenin

pathway

Adipocyte,
Heart, Vascular,
and Muscle
Tissues

In vitro and in vivo models

(via meta-analysis)

Unveiled novel bioactivities;

Strong influence on cell cycle
regulation

Cell cycle pathways

(specific genes not
listed in detail)

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s515999?utm_src=pdf-body
https://www.smolecule.com/products/s515999?utm_src=pdf-interest
https://www.sciencedirect.com/science/article/abs/pii/S001429992300657X
https://www.smolecule.com/products/s515999?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cell / Tissue
Type

Experimental Model Key Effects of TCQA
Major Signaling
Pathways / Genes
Involved

Pluripotent-like
Cells

Human pluripotent-like cells Upregulated genes for
pigment/neuronal

differentiation, neurogenesis,
ATP processes,

inflammation, and cell cycle

Multiple pathways
identified via GWAS

and transcriptomic
meta-analysis

Detailed Experimental Protocols

To ensure reproducibility, here are the methodologies from the key studies on neuronal and dermal cells [1].

For Neuronal Differentiation and ATP Production: The genome-wide transcriptomic meta-analysis

was conducted on data from human neuroblastoma SH-SY5Y cells and human neural stem cells
(hNSCs). Treatment with TCQA was followed by microarray analysis to measure genome-wide mRNA

expression. Bioinformatics tools, including the RankProd method, were used to identify consistently
differentially expressed genes across studies. Key processes like ATP production and neuronal

differentiation were validated by examining the expression of specific gene sets and through
functional assays in the SAMP8 mouse model [1].

For Hair Growth and Pigmentation: Studies used human dermal papilla (hDP) cells and human
melanocytes, with in vivo validation in male C3H mice. The experimental workflow involved treating

these cells with TCQA and analyzing the resulting changes via transcriptomic profiling. A key
validation method was the use of a 3D spheroid human dermal papilla cell model to screen hair

growth-promoting compounds. The activation of the Wnt/β-catenin pathway, a critical regulator of hair
follicle induction and pigmentation, was specifically examined to confirm the mechanism of action [1].

Visualizing Key Signaling Pathways

The following diagrams, generated with Graphviz, illustrate the primary signaling pathways modulated by

TCQA, as identified in the research [1].
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Diagram 1: TCQA activates distinct pathways in neuronal and pigment cells, leading to improved cognitive

function and hair growth.
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Diagram 2: The transcriptomic meta-analysis workflow identified novel tissue targets for TCQA beyond

initially studied systems.

Key Research Insights and Implications

Inherent Multi-Target Potential: The research emphasizes that natural compounds like TCQA
possess inherent multi-target potential due to their versatile chemical structures [1]. The meta-

analysis approach was crucial for moving beyond a single-target view and uncovering its
comprehensive effects on diverse biological processes, from neurogenesis to cell cycle regulation [1].

Platform for Future Research: The findings and the identified upstream regulators provide a strong
platform for future investigations. Subsequent studies can focus on deeper mechanistic validation
in the newly identified tissues (adipocyte, heart, muscle) and explore the therapeutic applications of
TCQA's cell cycle regulation properties [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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